1-cyclohexyl-1H,2H,3H,4H,9H-pyrido[3,4-b]indole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
Synthesis Analysis
The synthesis of 1,2,3,4-tetrahydro-(9H)-pyrido[3,4-b]indole derivatives, which are structurally similar to CPI, was carried out in one pot, by condensation of tryptamin with cycloalkanones in the presence of a polyphosphate ester as the catalyst .Molecular Structure Analysis
CPI contains a total of 47 bonds, including 25 non-H bonds, 11 multiple bonds, 2 rotatable bonds, 1 double bond, 10 aromatic bonds, 1 five-membered ring, 3 six-membered rings, and 2 nine-membered rings .Scientific Research Applications
Synthesis and Molecular Structure
Research has demonstrated innovative methods for synthesizing complex indole derivatives, which are core components of numerous natural products and pharmaceuticals. For instance, methods utilizing Mn(III)-mediated oxidative cyclization reactions have been developed for the efficient synthesis of tetracyclic structures resembling tronocarpine subunits, showcasing the versatility of indole derivatives in synthesizing complex molecular architectures (Magolan & Kerr, 2006). Furthermore, gold-catalyzed cycloisomerization techniques have facilitated the asymmetric construction of pyrido[1,2-a]-1H-indole derivatives, highlighting the potential for creating optically active compounds with significant synthetic and medicinal value (Jiang, Fu, & Ma, 2020).
Biological Activity and Pharmaceutical Interest
The cyclohepta[b]indole motif, as a significant structure in drug design, illustrates the broad spectrum of biological activities associated with indole derivatives. These compounds have been identified for their roles in inhibiting fatty-acid-binding proteins, histone deacetylation, leukotriene production, and showing antituberculosis and anti-HIV activities. The structural motif's prevalence in both natural products and pharmaceuticals underscores its importance in the development of new therapeutic agents (Stempel & Gaich, 2016).
Innovative Synthetic Methodologies
The exploration of novel synthetic methodologies, such as the cascade phosphinoylation/cyclization/isomerization process, has opened new avenues for constructing pyrrolo[1,2-a]indole derivatives. These methodologies demonstrate the efficiency and versatility of current synthetic approaches in accessing structurally diverse indole frameworks, essential for pharmaceutical development (Chen et al., 2016).
properties
IUPAC Name |
1-cyclohexyl-2,3,4,9-tetrahydro-1H-pyrido[3,4-b]indole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2/c1-2-6-12(7-3-1)16-17-14(10-11-18-16)13-8-4-5-9-15(13)19-17/h4-5,8-9,12,16,18-19H,1-3,6-7,10-11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OUXYMBSSCUANTF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCC(CC1)C2C3=C(CCN2)C4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
254.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.